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molecular formula C17H13N3O6 B8643423 ethyl N-[4-(1,3-dioxoisoindol-2-yl)-2-nitrophenyl]carbamate

ethyl N-[4-(1,3-dioxoisoindol-2-yl)-2-nitrophenyl]carbamate

Cat. No. B8643423
M. Wt: 355.30 g/mol
InChI Key: ATFVSMWVPPTESZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07368472B2

Procedure details

(4-Phtalimido-phenyl)-carbamic acid ethyl ester (99.0 g, 0.32 mol) is suspended in glacial acetic acid (1.5 L) and heated to 90° C. Fuming nitric acid (17.2 mL, 0.41 mol) is added dropwise over 30 minutes at 90-95° C. The reaction mixture is then stirred at 100° C. for 1 hour and cooled to ambient temperature. Crystallised solids are filtered off and washed with glacial acetic acid (500 mL), water (1 L) and diethylether (1 L) on the filter, then dried in vacuo to furnish 101 g (90%) of the title compound as a yellow solid. LC/MS (m/z) 355.0 (MH+); tR=3.34 min. 1H NMR (DMSO-d6): 1.25 (t, 3H); 4.16 (q, 2H); 7.81 (m, 2H); 7.93 (ddd, 2H); 7.99 (ddd, 2H); 6.15 (dd, 1H); 9.99 (s, 1H, NH).
Name
(4-Phtalimido-phenyl)-carbamic acid ethyl ester
Quantity
99 g
Type
reactant
Reaction Step One
Name
nitric acid
Quantity
17.2 mL
Type
reactant
Reaction Step Two
Name
acetic acid
Quantity
1.5 L
Type
solvent
Reaction Step Three
Name
title compound
Yield
90%

Identifiers

REACTION_CXSMILES
[CH2:1]([O:3][C:4](=[O:23])[NH:5][C:6]1[CH:11]=[CH:10][C:9]([N:12]2[C:16](=[O:17])[C:15]3=[CH:18][CH:19]=[CH:20][CH:21]=[C:14]3[C:13]2=[O:22])=[CH:8][CH:7]=1)[CH3:2].[N+:24]([O-])([OH:26])=[O:25]>C(O)(=O)C>[CH2:1]([O:3][C:4](=[O:23])[NH:5][C:6]1[CH:7]=[CH:8][C:9]([N:12]2[C:16](=[O:17])[C:15]3=[CH:18][CH:19]=[CH:20][CH:21]=[C:14]3[C:13]2=[O:22])=[CH:10][C:11]=1[N+:24]([O-:26])=[O:25])[CH3:2]

Inputs

Step One
Name
(4-Phtalimido-phenyl)-carbamic acid ethyl ester
Quantity
99 g
Type
reactant
Smiles
C(C)OC(NC1=CC=C(C=C1)N1C(C=2C(C1=O)=CC=CC2)=O)=O
Step Two
Name
nitric acid
Quantity
17.2 mL
Type
reactant
Smiles
[N+](=O)(O)[O-]
Step Three
Name
acetic acid
Quantity
1.5 L
Type
solvent
Smiles
C(C)(=O)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
90 °C
Stirring
Type
CUSTOM
Details
The reaction mixture is then stirred at 100° C. for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooled to ambient temperature
CUSTOM
Type
CUSTOM
Details
Crystallised solids
FILTRATION
Type
FILTRATION
Details
are filtered off
WASH
Type
WASH
Details
washed with glacial acetic acid (500 mL), water (1 L) and diethylether (1 L) on the filter
CUSTOM
Type
CUSTOM
Details
dried in vacuo

Outcomes

Product
Details
Reaction Time
 1 h
Name
title compound
Type
product
Smiles
C(C)OC(NC1=C(C=C(C=C1)N1C(C=2C(C1=O)=CC=CC2)=O)[N+](=O)[O-])=O
Measurements
Type Value Analysis
AMOUNT: MASS 101 g
YIELD: PERCENTYIELD 90%
YIELD: CALCULATEDPERCENTYIELD 88.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.